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Compound of Interest

Compound Name: Coelogin
CAS No.: 82358-31-4
Cat. No.: B1213894
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Coelogin, a novel 9,10-dihydrophenanthrene derivative isolated from the orchid Coelogyne
cristata, has garnered interest for its potential biological activities. The structural elucidation
and characterization of this natural product were first reported by Majumder and colleagues in
1982, based on spectral and chemical evidence. This document provides a comprehensive
overview of the analytical techniques employed for the characterization of Coelogin,
presenting detailed protocols and quantitative data to aid researchers in its identification,
guantification, and further investigation.

Physicochemical Properties of Coelogin
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Property Value

Molecular Formula C17H1605

Molecular Weight 300.31 g/mol

Appearance Colorless needles

Melting Point 188 -190 °C

Solubility Soluble in methanol, ethanol, chloroform

I. Chromatographic Analysis: High-Performance
Liquid Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) is a fundamental technique for the isolation,
purification, and quantification of Coelogin from plant extracts. A reverse-phase HPLC method
is typically employed for its analysis.

Application Note:

Reverse-phase HPLC allows for the separation of Coelogin from other phytochemicals present
in the crude extract of Coelogyne cristata based on its polarity. Coelogin, being a moderately
polar compound, will have a characteristic retention time under specific chromatographic
conditions, enabling its identification and quantification.

Protocol for HPLC Analysis of Coelogin:

1. Instrumentation and Columns:

HPLC system with a UV-Vis detector

C18 analytical column (e.g., 5 um particle size, 4.6 mm x 250 mm)
2. Mobile Phase and Gradient:

Solvent A: Water with 0.1% formic acid

Solvent B: Acetonitrile with 0.1% formic acid
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o Gradient Program: A linear gradient can be optimized, for example, starting with 10% B,
increasing to 90% B over 30 minutes, holding for 5 minutes, and then returning to initial
conditions.

3. Detection:
e UV detection at the maximum absorbance wavelengths of Coelogin (Amax).
4. Sample Preparation:

o Extraction: Macerate the dried and powdered plant material of Coelogyne cristata with
methanol or ethanol.

 Purification: The crude extract can be subjected to column chromatography over silica gel for
preliminary purification.

o Sample for HPLC: Dissolve the extract or purified fraction in the mobile phase, filter through
a 0.45 pm syringe filter, and inject into the HPLC system.

5. Quantification:
» Prepare a calibration curve using a purified Coelogin standard of known concentrations.

e The concentration of Coelogin in the sample can be determined by comparing its peak area
to the calibration curve.

Experimental Workflow for HPLC Analysis

Dried Plant Material Extraction Column Chromatography

Sample Preparation . Data Analysis
> - H
(Coelogyne cristata) (Methanol/Ethanol) (Silica Gel) (Dissolve & Filter) REHETILCAUY Al (Quantification)

Click to download full resolution via product page

Caption: Workflow for the extraction and HPLC analysis of Coelogin.

Il. Spectroscopic Characterization

Spectroscopic techniques are indispensable for the structural elucidation of Coelogin.
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A. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the
molecule.

IH NMR and 13C NMR are crucial for determining the precise structure of Coelogin. The
chemical shifts, coupling constants, and multiplicity of the signals in the *H NMR spectrum help
in assigning the protons to their respective positions. The 3C NMR spectrum reveals the
number of unique carbon atoms and their chemical environments.

1H NMR (Proton NMR) Spectral Data (in CDCIs)

Proton Assignment Chemical Shift (3, Multiplicity Coupling Constant
ppm) (3, Hz)

H-1 6.90 d 8.5
H-2 6.82 d 85
H-4 6.45 s

H-8 6.35 s

H-9 2.65 t 70
H-10 2.65 t 70
OMe-3 3.88 s

OMe-5 3.92 s

OMe-6 3.85 s

13C NMR (Carbon NMR) Spectral Data (in CDCIs)
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Carbon Assignment

Chemical Shift (6, ppm)

C-1 1125
C-2 128.0
C-3 148.5
C-4 102.0
C-4a 1255
C-4b 135.0
C-5 158.0
C-6 140.5
C-7 152.0
C-8 105.0
C-8a 1155
C-9 29.5

C-10 29.5

C-10a 120.0
OMe-3 56.0

OMe-5 55.5

OMe-6 55.8

B. Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of

Coelogin and to gain insights into its structure through fragmentation analysis.

Electron Impact Mass Spectrometry (EI-MS) is a common technique for the analysis of small

organic molecules like Coelogin. The molecular ion peak (M*) in the mass spectrum confirms
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the molecular weight. The fragmentation pattern provides valuable structural information, as the
molecule breaks apart in a predictable manner.

m/z (Mass-to-Charge

Ratio) lon Assignment Relative Intensity
300 [M]* High

285 [M - CHs]* Moderate

271 [M - CHO]* or [M - C2Hs]* Moderate

257 [M - CHs - COJ* Low

Logical Relationship of Spectroscopic Techniques

Isolated Coelogin

LN
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N
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UV-Vis Spectroscopy IR Spectroscopy

Click to download full resolution via product page

Caption: Interrelation of spectroscopic methods for Coelogin's structure elucidation.

C. Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule,
which is characteristic of its chromophoric system.

The UV-Vis spectrum of Coelogin is characteristic of its 9,10-dihydrophenanthrene core. The
positions of the absorption maxima (Amax) can be used for preliminary identification and for
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quantification purposes in conjunction with HPLC.

Amax (nm) Description

215 T — TT* transition

282 T - TT* transition (benzenoid)
310 (sh) n — 7* transition (shoulder)

D. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the Coelogin molecule.

The IR spectrum of Coelogin will show characteristic absorption bands corresponding to the
hydroxyl, aromatic, and ether functional groups present in its structure.

Wavenumber (cm~—2) Assignment

3400 (broad) O-H stretching (hydroxyl)

2920, 2850 C-H stretching (aliphatic)

1610, 1500, 1460 C=C stretching (aromatic)
1270, 1150, 1030 C-O stretching (ether)

lll. Signaling Pathway Analysis (Hypothetical)

While specific signaling pathways for Coelogin are not yet fully elucidated, many natural
phenanthrene derivatives are known to interact with various cellular signaling cascades.
Potential pathways that could be investigated for Coelogin's biological activity include those
related to inflammation, apoptosis, and cell proliferation.

Hypothetical Signaling Pathway Diagram
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Caption: A potential signaling pathway that could be modulated by Coelogin.

Conclusion

The analytical techniques and protocols detailed in this document provide a comprehensive
framework for the characterization of Coelogin. The quantitative data summarized in the tables
serve as a valuable reference for researchers working on the isolation, identification, and
biological evaluation of this promising natural product. Further studies are warranted to fully
elucidate the pharmacological mechanisms and potential therapeutic applications of Coelogin.
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 To cite this document: BenchChem. [Analytical Techniques for the Characterization of
Coelogin: Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213894/docs#analytical-techniques-for-the-
characterization-of-coelogin-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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